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Compound of Interest

Compound Name: ACH-000143

Cat. No.: B8143701

Providing essential safety and logistical information, this document outlines the proper disposal
procedures for the novel melatonin receptor agonist, ACH-000143. As a new chemical entity,
specific disposal guidelines from a manufacturer's Safety Data Sheet (SDS) are not readily
available. Therefore, this guidance is based on established best practices for the management
of hazardous chemical waste in a research environment.

Researchers, scientists, and drug development professionals must handle the disposal of novel
compounds with the utmost care to ensure personal safety and environmental protection. The
following procedures provide a clear, step-by-step approach to managing ACH-000143 waste,
emphasizing the critical role of institutional Environmental Health and Safety (EHS)
departments.

Immediate Safety and Handling Precautions

Before beginning any work with ACH-000143, it is crucial to establish a designated area for its
use and to have a clear understanding of the necessary personal protective equipment (PPE).
Given the absence of a specific SDS, ACH-000143 should be treated as a potentially
hazardous substance.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection A laboratory coat should be worn at all times.

All handling of ACH-000143, including weighing and solution preparation, should be conducted
in a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol for ACH-000143

The following protocol outlines the necessary steps for the safe collection, storage, and
disposal of ACH-000142 waste.

o Waste Identification and Segregation:

o All materials contaminated with ACH-000143, including unused solutions, contaminated
labware (e.g., pipette tips, vials, and weighing paper), and used PPE, must be considered
hazardous waste.

o This waste should be segregated from other laboratory waste streams to prevent
accidental mixing of incompatible chemicals.

o Use of Appropriate Waste Containers:

o Solid and liquid waste must be collected in separate, clearly labeled, and chemically
compatible containers.

o Containers should be in good condition, with secure, leak-proof lids.[1][2] It is best practice
to use containers provided by your institution's EHS department.

e Proper Labeling of Waste Containers:

o Immediately label the waste container with the words "Hazardous Waste."[1][3][4]
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o The label must include the full chemical name: "ACH-000143." Avoid using abbreviations
or chemical formulas.

o Indicate the major components and their approximate percentages if it is a mixed waste
stream (e.g., ACH-000143 in DMSO).

o Include the accumulation start date (the date the first drop of waste was added to the
container) and the name of the principal investigator.[5]

o Storage in a Satellite Accumulation Area (SAA):

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory where the waste is generated.[1][6][7] The SAA must be at or near
the point of generation and under the control of the laboratory personnel.[1][2][7]

o Ensure the container is kept closed at all times, except when adding waste.[1][8][9]

o Store the container in secondary containment, such as a chemical-resistant tray or tub, to
contain any potential leaks.

e Arranging for Disposal:

o Once the waste container is full (typically no more than 90% capacity) or if the experiment
is complete, arrange for a waste pickup through your institution's EHS department.[1]

o Provide the EHS department with all the information from the waste label. They will ensure
the waste is transported and disposed of in compliance with all federal, state, and local
regulations.

Under no circumstances should ACH-000143 or its contaminated materials be disposed of
down the drain or in the regular trash.[7][8][10] Evaporation of chemical waste in a fume hood
Is also not a permissible disposal method.[7][8]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of a novel
research chemical like ACH-000143.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8143701?utm_src=pdf-custom-synthesis
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Novel_Chemical_Compounds_A_Procedural_Guide.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b8143701#ach-000143-proper-disposal-procedures
https://www.benchchem.com/product/b8143701#ach-000143-proper-disposal-procedures
https://www.benchchem.com/product/b8143701#ach-000143-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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